Cas no 1806451-14-8 (3-(3-Bromopropyl)-5-hydroxymandelic acid)

• Product Name: 3-(3-Bromopropyl)-5-hydroxymandelic acid
• CAS No: 1806451-14-8
• MF: C₁₁H₁₃BrO₄
• MW: 289.122523069382
• CID: 4940716
• Update Time: 2025-06-15

3-(3-Bromopropyl)-5-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropyl)-5-hydroxymandelic acid

• Inchi： 1S/C11H13BrO4/c12-3-1-2-7-4-8(6-9(13)5-7)10(14)11(15)16/h4-6,10,13-14H,1-3H2,(H,15,16)
• InChI Key： VGCUPZQWOIXBFS-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C=C(C(C(=O)O)O)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• XLogP3: 1.9
• Topological Polar Surface Area: 77.8

Additional information on 3-(3-Bromopropyl)-5-hydroxymandelic acid

Comprehensive Analysis of 3-(3-Bromopropyl)-5-hydroxymandelic acid (CAS No. 1806451-14-8)

3-(3-Bromopropyl)-5-hydroxymandelic acid (CAS No. 1806451-14-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique bromopropyl and hydroxymandelic acid functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural versatility and reactivity. The presence of the bromine atom enhances its utility in cross-coupling reactions, a feature highly valued in modern medicinal chemistry.

In recent years, the demand for 3-(3-Bromopropyl)-5-hydroxymandelic acid has surged due to its role in developing targeted therapies. For instance, its derivatives are being explored for their potential in addressing metabolic disorders and neurodegenerative diseases. A growing body of literature highlights its relevance in enzyme inhibition studies, where it acts as a modulator for key biochemical pathways. This aligns with the current trend of precision medicine, where researchers seek compounds with high specificity and minimal side effects.

From a synthetic chemistry perspective, CAS No. 1806451-14-8 offers a robust platform for further functionalization. Its hydroxymandelic acid moiety provides a handle for introducing additional pharmacophores, making it a valuable building block in combinatorial chemistry. Laboratories focusing on high-throughput screening often utilize this compound to generate diverse libraries for biological testing. This approach is particularly relevant in the era of AI-driven drug discovery, where computational models predict optimal molecular structures for desired therapeutic effects.

The stability and solubility profile of 3-(3-Bromopropyl)-5-hydroxymandelic acid also make it suitable for formulation development. Pharmaceutical scientists are investigating its compatibility with various excipients to enhance bioavailability. This is crucial for oral drug delivery systems, a topic of immense interest given the rise of patient-centric drug design. Moreover, its potential use in prodrug strategies is being explored, where the compound could serve as a carrier for active metabolites.

Environmental and safety considerations are equally important when working with CAS No. 1806451-14-8. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound's biodegradability and ecotoxicological impact are under study, reflecting the broader industry shift toward green chemistry principles. Researchers are increasingly mindful of sustainable practices, and this compound's synthetic pathways are being optimized to reduce waste and energy consumption.

In summary, 3-(3-Bromopropyl)-5-hydroxymandelic acid represents a multifaceted tool for modern scientific inquiry. Its applications span from drug development to material science, underscoring its interdisciplinary importance. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and innovative chemical solutions.